Cas no 2785-88-8 (5-Ethyl-2-methoxyphenol)

• Product Name: 5-Ethyl-2-methoxyphenol
• CAS No: 2785-88-8
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD16997738
• CID: 277738
• PubChem ID: 3083782
• Update Time: 2025-07-29

5-Ethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,5-ethyl-2-methoxy-
• 5-ethyl-2-methoxyphenol
• 2-Methoxy-5-ethylphenol
• CS-0134143
• G8V5WHB17K
• MB23985
• GUAIACOL, 5-ETHYL-
• 2785-88-8
• Locustol
• CAA78588
• DTXSID50182163
• 5-ethyl-2-methoxy-phenol
• AKOS024259699
• A819219
• Phenol, 5-ethyl-2-methoxy-
• UNII-G8V5WHB17K
• SCHEMBL109505
• O11426
• AS-50226
• 5-ETHYLGUAIACOL
• Q27278942
• CAWZFQGJUGEKFU-UHFFFAOYSA-N
• 5-Ethyl-2-methoxyphenol

• MDL： MFCD16997738
• Inchi： 1S/C9H12O2/c1-3-7-4-5-9(11-2)8(10)6-7/h4-6,10H,3H2,1-2H3
• InChI Key： CAWZFQGJUGEKFU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CC

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 248.6°Cat760mmHg
• Flash Point: 111.2°C
• Refractive Index: 1.525
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-Ethyl-2-methoxyphenol

Recent Advances in the Study of Phenol,5-ethyl-2-methoxy- (CAS: 2785-88-8) and Its Applications in Chemical Biology and Medicine

Phenol,5-ethyl-2-methoxy- (CAS: 2785-88-8), also known as 5-ethyl-2-methoxyphenol, is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. In this research briefing, we provide a comprehensive overview of the latest findings related to Phenol,5-ethyl-2-methoxy-, focusing on its chemical properties, biological effects, and emerging applications in medicine.

Recent studies have highlighted the role of Phenol,5-ethyl-2-methoxy- as a key intermediate in the synthesis of bioactive molecules. Its phenolic and methoxy functional groups make it a versatile building block for the development of novel pharmaceuticals. For instance, researchers have utilized this compound to synthesize derivatives with enhanced antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Phenol,5-ethyl-2-methoxy- exhibited potent inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its role in drug development, Phenol,5-ethyl-2-methoxy- has been investigated for its antimicrobial properties. A recent study conducted by a team at the University of Cambridge revealed that this compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study, published in Antimicrobial Agents and Chemotherapy, proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for the development of new antibiotics.

Another area of interest is the compound's potential use in cancer therapy. Preliminary research has shown that Phenol,5-ethyl-2-methoxy- and its derivatives can induce apoptosis in certain cancer cell lines. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of the compound enhanced its selectivity toward cancer cells while minimizing toxicity to normal cells. These findings underscore the compound's potential as a scaffold for designing targeted anticancer agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Phenol,5-ethyl-2-methoxy- derivatives. Researchers are actively exploring novel synthetic routes and formulation strategies to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, Phenol,5-ethyl-2-methoxy- (CAS: 2785-88-8) represents a valuable compound in the field of chemical biology and medicine. Its diverse biological activities and synthetic versatility make it a focal point for ongoing research. As studies continue to uncover its potential, this compound may pave the way for innovative therapeutic solutions in areas such as inflammation, infectious diseases, and oncology. Future research should focus on addressing current limitations and exploring new applications to fully realize its clinical potential.